Cas no 936074-87-2 (2-(1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl)aniline)
936074-87-2 structure
Product Name:2-(1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl)aniline
CAS No:936074-87-2
MF:C9H7N5S
MW:217.250378847122
MDL:MFCD02249079
CID:870247
PubChem ID:16767474
Update Time:2025-04-19
2-(1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2-([1,2,4]Triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline
- 2-([1,2,4]triazolo[4,3-d][1,3,4]thiadiazol-6-yl)aniline
- 2-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOL-6-YL-PHENYLAMINE
- MFCD02249079
- (2-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOL-6-YLPHENYL)AMINE
- 2-[1,2,4]Triazolo[3,4-b][1,3,4]thiadiazol-6-yl-p henylamine
- DTXSID30587995
- (2-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOL-6-YLPHENYL)AMINE 95%
- AKOS000108639
- CS-0314410
- BB 0244958
- CHEMBL4556570
- BDBM50533456
- 936074-87-2
- BS-36332
- 2-{[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOL-6-YL}ANILINE
- 2-(1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl)aniline
-
- MDL: MFCD02249079
- Inchi: 1S/C9H7N5S/c10-7-4-2-1-3-6(7)8-13-14-5-11-12-9(14)15-8/h1-5H,10H2
- InChI Key: LXBAPDUJKAIRGJ-UHFFFAOYSA-N
- SMILES: S1C2=NN=CN2N=C1C1C=CC=CC=1N
Computed Properties
- Exact Mass: 217.04221642g/mol
- Monoisotopic Mass: 217.04221642g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 97.3Ų
2-(1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T796873-100mg |
2-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline |
936074-87-2 | 100mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T796873-500mg |
2-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline |
936074-87-2 | 500mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T796873-1g |
2-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline |
936074-87-2 | 1g |
$ 80.00 | 2022-06-02 | ||
| Chemenu | CM274517-5g |
2-([1,2,4]Triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline |
936074-87-2 | 95% | 5g |
$114 | 2024-07-19 | |
| abcr | AB218648-1 g |
(2-[1,2,4]Triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)amine; 95% |
936074-87-2 | 1g |
€88.60 | 2023-01-27 | ||
| abcr | AB218648-5 g |
(2-[1,2,4]Triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)amine; 95% |
936074-87-2 | 5g |
€207.20 | 2023-01-27 | ||
| eNovation Chemicals LLC | Y1254004-5g |
(2-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOL-6-YLPHENYL)AMINE |
936074-87-2 | 95% | 5g |
$175 | 2024-06-07 | |
| abcr | AB218648-1g |
(2-[1,2,4]Triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)amine, 95%; . |
936074-87-2 | 95% | 1g |
€94.10 | 2025-02-27 | |
| abcr | AB218648-5g |
(2-[1,2,4]Triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)amine, 95%; . |
936074-87-2 | 95% | 5g |
€218.80 | 2025-02-27 | |
| 1PlusChem | 1P0062E8-1g |
(2-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)amine |
936074-87-2 | 95% | 1g |
$35.00 | 2025-02-21 |
2-(1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl)aniline Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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